Cas no 1219832-48-0 (methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate)

methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate structure
1219832-48-0 structure
Product Name:methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
CAS No:1219832-48-0
MF:C13H18BNO4
MW:263.097323894501
MDL:MFCD11878324
CID:2617838
PubChem ID:72218838
Update Time:2025-04-21

methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
    • D96866
    • 2-(METHOXYCARBONYL)PYRIDINE-3-BORONIC ACID PINACOL ESTER
    • MB11148
    • CS-0246331
    • Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
    • 1219832-48-0
    • METHYL 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PICOLINATE
    • EN300-322435
    • MFCD11878324
    • 895-128-4
    • Z2050084120
    • Methyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
    • MDL: MFCD11878324
    • Inchi: 1S/C13H18BNO4/c1-12(2)13(3,4)19-14(18-12)9-7-6-8-15-10(9)11(16)17-5/h6-8H,1-5H3
    • InChI Key: MYLFMYGPUXHCEG-UHFFFAOYSA-N
    • SMILES: O1B(C2=CC=CN=C2C(=O)OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 263.1328882Da
  • Monoisotopic Mass: 263.1328882Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.7Ų

methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate Pricemore >>

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